Cas no 26073-88-1 (2-Tetradecanol,1-mercapto-)

• Product Name: 2-Tetradecanol,1-mercapto-
• CAS No: 26073-88-1
• MF: C₁₄H₃₀OS
• MW: 246.45240354538
• CID: 280470
• PubChem ID: 117292
• Update Time: 2025-04-19

2-Tetradecanol,1-mercapto- Chemical and Physical Properties

Names and Identifiers

• 2-Tetradecanol,1-mercapto-
• 1-sulfanyltetradecan-2-ol
• 1-Mercaptotetradecan-2-ol
• 26073-88-1
• NS00051006
• EINECS 247-440-1
• SCHEMBL9180827
• DTXSID80948951

• Inchi： 1S/C14H30OS/c1-2-3-4-5-6-7-8-9-10-11-12-14(15)13-16/h14-16H,2-13H2,1H3
• InChI Key： ZTHFHHQRUMLRIM-UHFFFAOYSA-N
• SMILES： SCC(CCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 246.2019
• Monoisotopic Mass: 246.202
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• Density: 0.907
• Boiling Point: 341°Cat760mmHg
• Flash Point: 160°C
• Refractive Index: 1.473
• PSA: 20.23